(Z)-N-(3-(2,3-dichlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)acetamide

Specification

• Molecular Formula: C13H12Cl2N2O3S2
• Molecular Weight: 379.3 g/mol
• IUPAC Name: N-[3-(2,3-dichlorophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]acetamide
• Standard InChI: InChI=1S/C13H12Cl2N2O3S2/c1-7(18)16-13-17(9-4-2-3-8(14)12(9)15)10-5-22(19,20)6-11(10)21-13/h2-4,10-11H,5-6H2,1H3
• Standard InChI Key: PIQTZBRVMRXRRX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N=C1N(C2CS(=O)(=O)CC2S1)C3=C(C(=CC=C3)Cl)Cl

Introduction

(Z)-N-(3-(2,3-dichlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)acetamide is a complex organic compound belonging to the class of thiazole derivatives. It features a thiazole ring fused with a thieno ring and a dichlorophenyl substituent. This compound is of interest for its potential pharmacological applications due to its unique structural characteristics.

Analytical Techniques

Analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are commonly used to characterize the purity and structure of such compounds.

Potential Applications

The ongoing research into thiazole derivatives aims to elucidate their full potential in therapeutic applications and material innovations. Given the structural similarity to compounds with known pharmacological activities, (Z)-N-(3-(2,3-dichlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)acetamide may have potential applications in drug development.

Data Table: Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	Biological Activity
N-[(2Z)-3-(2,3-dichlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]butanamide	C15H14Cl2N2O2S2	Approximately 407.3 g/mol	Antimicrobial, anticancer
(Z)-N-(3-(2,3-dichlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)acetamide	Not specified	Estimated around 400 g/mol	Potential therapeutic applications